Cas no 117401-33-9 (4-(1,3-Benzodioxol-5-yloxy)phenylamine)

• Product Name: 4-(1,3-Benzodioxol-5-yloxy)phenylamine
• CAS No: 117401-33-9
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• MDL: MFCD02663332
• CID: 1071872
• PubChem ID: 3958262
• Update Time: 2025-08-03

4-(1,3-Benzodioxol-5-yloxy)phenylamine Chemical and Physical Properties

Names and Identifiers

• 4-(Benzo[1,3]dioxol-5-yloxy)-phenylamine
• 4-(benzo[1,3]dioxol-5-yl-hydroxy-methyl)-3-(3,4,5-trimethoxy-benzyl)-dihydro-furan-2-one
• 4-(benzo[1,3]dioxol-5-yloxy)-cyclohexanone
• 4-(benzo[d][1,3]dioxol-5-yloxy)aniline
• 4-[1,3-benzodioxol-5-yl(hydroxy)methyl]-3-(3,4,5-trimethoxybenzyl)dihydrofuran-2(3h)-one
• AC1L5U45
• AC1Q6HNO
• AG-K-25496
• AR-1F9447
• CTK5B5558
• NSC36563
• TIMTEC-BB SBB011590
• 4-(1,3-benzodioxol-5-yloxy)aniline
• SCHEMBL7294658
• QPOCERUJLCNHEI-UHFFFAOYSA-N
• 4-(1,3-benzodioxol-5-yloxy)benzenamine
• DTXSID501327888
• [4-(1,3-benzodioxol-5-yloxy)phenyl]amine
• AKOS000214036
• MFCD02663332
• MLS000719179
• HMS2712F22
• CHEMBL1382750
• ALBB-025654
• HMS1701O11
• BRD-K08319332-001-08-3
• SMR000291447
• LS-08663
• F79917
• 117401-33-9
• CS-0312795
• 4-(2H-1,3-benzodioxol-5-yloxy)aniline
• DB-128455
• AO-080/43342644
• 4-(1,3-benzodioxol-5-yloxy)phenylamine
• STK117999
• 4-(1,3-Benzodioxol-5-yloxy)phenylamine

• MDL： MFCD02663332
• Inchi： 1S/C13H11NO3/c14-9-1-3-10(4-2-9)17-11-5-6-12-13(7-11)16-8-15-12/h1-7H,8,14H2
• InChI Key： QPOCERUJLCNHEI-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)OC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 229.07393
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• PSA: 53.71

4-(1,3-Benzodioxol-5-yloxy)phenylamine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 4-(1,3-Benzodioxol-5-yloxy)phenylamine

Recent Advances in the Study of 4-(1,3-Benzodioxol-5-yloxy)phenylamine (CAS: 117401-33-9) and Its Applications in Chemical Biology and Medicine

4-(1,3-Benzodioxol-5-yloxy)phenylamine (CAS: 117401-33-9) is a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders. This research brief consolidates the latest findings on this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

One of the most notable advancements in the study of 4-(1,3-Benzodioxol-5-yloxy)phenylamine is its application in the development of novel serotonin receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for 5-HT_2A receptors, which are implicated in mood disorders and schizophrenia. The study utilized molecular docking and in vitro assays to validate the compound's binding efficacy, paving the way for further optimization of its pharmacological profile.

In addition to its neurological applications, recent research has also investigated the anti-inflammatory properties of 4-(1,3-Benzodioxol-5-yloxy)phenylamine. A preclinical study conducted by researchers at the University of Cambridge revealed that the compound inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. This effect was attributed to its ability to modulate the NF-κB signaling pathway, suggesting its potential as a lead compound for developing new anti-inflammatory drugs.

The synthesis of 4-(1,3-Benzodioxol-5-yloxy)phenylamine has also seen significant improvements. A 2022 paper in Organic Letters described a novel, high-yield synthetic route using palladium-catalyzed cross-coupling reactions. This method not only enhances the scalability of production but also reduces the environmental impact compared to traditional synthetic approaches. Such advancements are critical for facilitating the compound's transition from laboratory research to industrial-scale pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of 4-(1,3-Benzodioxol-5-yloxy)phenylamine. Pharmacokinetic studies indicate that the compound has limited oral bioavailability, necessitating further structural modifications or formulation strategies to improve its delivery. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to address these limitations.

In conclusion, 4-(1,3-Benzodioxol-5-yloxy)phenylamine (CAS: 117401-33-9) represents a versatile scaffold with broad applications in drug discovery. Its dual role in neurological and inflammatory research underscores its potential as a multifunctional therapeutic agent. Future studies should focus on optimizing its pharmacokinetic properties and expanding its therapeutic indications to fully realize its clinical potential.